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Cat. No.: B1520125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
Disclaimer: These application notes and protocols have been synthesized from available safety

and handling data for structurally related compounds and general principles of laboratory

safety. A specific Safety Data Sheet (SDS) for Quinolin-4-ylmethanamine Dihydrochloride
(CAS 200355-70-6) was not publicly available at the time of publication. Users are strongly

advised to consult the supplier-specific SDS upon receipt of this compound and to perform their

own risk assessment before use.

Introduction: Understanding Quinolin-4-
ylmethanamine Dihydrochloride
Quinolin-4-ylmethanamine dihydrochloride is a heterocyclic organic compound featuring a

quinoline core functionalized with a methanamine group. As a dihydrochloride salt, it exhibits

enhanced aqueous solubility compared to its free base form, a crucial property for its

application in various biological and chemical research settings.[1] The quinoline moiety is a

key structural motif in numerous biologically active compounds, and its derivatives have been

explored for their potential in pharmaceutical development, including antimicrobial and

anticancer applications.[2] This compound serves as a valuable intermediate and building block

in medicinal chemistry and drug discovery.[2]
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Given its chemical structure and the known toxicological profile of the parent quinoline

molecule, which is classified as toxic and a suspected carcinogen, it is imperative that

Quinolin-4-ylmethanamine dihydrochloride be handled with appropriate caution and

adherence to strict safety protocols.[3][4][5]

Hazard Identification and Safety Precautions
Based on the hazard classifications of structurally similar compounds, Quinolin-4-
ylmethanamine dihydrochloride should be treated as a hazardous substance.[6][7]

Anticipated Hazards:

Harmful if swallowed: (Acute toxicity, oral)[6][8]

Causes skin irritation:[6][8][9]

Causes serious eye irritation:[6][8][9]

May cause respiratory irritation:[6][8]

Causality of Hazards: The amine and quinoline functionalities can interact with biological

macromolecules, leading to irritation and toxicity. The dihydrochloride salt, while improving

solubility, can contribute to the acidic nature of the compound in solution, potentially

exacerbating irritation.

Core Safety Directives:

Avoid contact: Prevent direct contact with skin, eyes, and clothing.[6]

Avoid inhalation: Do not breathe dust, fumes, or aerosols.[3][6]

Avoid ingestion:[6]

Engineering Controls: Always handle this compound in a certified chemical fume hood with

adequate ventilation to minimize exposure.[10][11] Ensure that an eyewash station and a

safety shower are readily accessible.[6][11]
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Personal Protective Equipment (PPE): A Self-
Validating System
A comprehensive PPE strategy is essential for the safe handling of Quinolin-4-
ylmethanamine dihydrochloride. The following PPE is mandatory and should be selected

based on resistance to chemical permeation.

PPE Component Specifications and Rationale

Hand Protection

Wear compatible, chemical-resistant gloves

(e.g., nitrile) inspected for integrity before each

use. Change gloves frequently, at least every

30-60 minutes, or immediately if contamination

is suspected.[5][6]

Eye and Face Protection

Use tight-sealing safety goggles. For splash

hazards, a face shield should be worn in

addition to goggles.[5][6][12]

Skin and Body Protection

Wear a lab coat. For larger quantities or when

there is a significant risk of spillage, a chemical-

resistant apron or suit is recommended.[6]

Respiratory Protection

For weighing and handling of the solid material

where dust may be generated, a NIOSH/MSHA

or European Standard EN 149 approved

respirator is required.[6]

Storage and Stability: Preserving Compound
Integrity
Proper storage is critical to maintain the purity and stability of Quinolin-4-ylmethanamine
dihydrochloride.

Recommended Storage Conditions:
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Parameter Condition Justification

Temperature
0-8 °C[2] or in a cool, dry

place.[6]

Reduced temperature

minimizes the rate of potential

degradation.

Atmosphere

Store in a tightly sealed

container under an inert

atmosphere (e.g., argon or

nitrogen) if possible.

Protects from atmospheric

moisture and oxygen, which

can degrade the compound

over time.

Light Protect from light.

Quinoline and its derivatives

can be light-sensitive, leading

to degradation and

discoloration.[13]

Incompatibilities

Keep away from strong

oxidizing agents and strong

acids.[4][12]

To prevent potentially

hazardous reactions.

Experimental Protocols: From Receipt to
Application
The following protocols provide a step-by-step guide for the safe handling and preparation of

solutions of Quinolin-4-ylmethanamine dihydrochloride.

Receiving and Initial Storage Workflow
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Receiving

Storage Safety Documentation

Receive Shipment

Inspect Container for Damage

Verify Compound Identity and Quantity

Log in Inventory System Obtain and Review Supplier SDS

Store at 0-8°C in a Dark, Dry Location

Click to download full resolution via product page

Caption: Workflow for receiving and storing the compound.

Protocol for Preparing a Stock Solution
This protocol describes the preparation of a 10 mM stock solution in an aqueous buffer.

Materials:

Quinolin-4-ylmethanamine dihydrochloride

Calibrated analytical balance

Weighing paper or boat
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Spatula

Appropriate volumetric flask (e.g., 10 mL)

Beaker

Magnetic stirrer and stir bar (optional)

Solvent (e.g., sterile phosphate-buffered saline (PBS), pH 7.4)

Personal Protective Equipment (as specified in Section 3)

Procedure:

Pre-calculation: Determine the mass of Quinolin-4-ylmethanamine dihydrochloride
required to prepare the desired volume and concentration of the stock solution. (Molecular

Weight: 231.12 g/mol )

Don PPE: Put on all required personal protective equipment.

Tare Balance: In a chemical fume hood, place the weighing boat on the analytical balance

and tare it.

Weigh Compound: Carefully weigh the calculated amount of the compound onto the

weighing boat.

Transfer: Gently transfer the weighed powder into the volumetric flask.

Dissolution: Add approximately half of the final volume of the chosen solvent to the flask.

Gently swirl the flask to dissolve the solid. The dihydrochloride salt form is expected to be

water-soluble.[1]

Complete to Volume: Once the solid is fully dissolved, add the solvent to the calibration mark

on the volumetric flask.

Mixing: Cap the flask and invert it several times to ensure a homogenous solution.
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Labeling: Clearly label the flask with the compound name, concentration, solvent, date of

preparation, and your initials.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

Spill and Waste Disposal
Spill Response:

Small Spills (powder): Gently cover the spill with an inert absorbent material (e.g., sand,

vermiculite).[5] Scoop the material into a labeled, sealed container for hazardous waste

disposal.

Small Spills (liquid): Absorb the spill with an inert material. Place the contaminated material

in a sealed container for hazardous waste disposal.

Large Spills: Evacuate the area and contact your institution's environmental health and

safety department immediately.

Waste Disposal:

Dispose of all waste materials (excess compound, contaminated consumables, and

solutions) in accordance with local, state, and federal regulations for hazardous chemical

waste. Do not dispose of down the drain.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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